molecular formula C6H10N4 B1450939 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine CAS No. 1423025-46-0

1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine

Cat. No. B1450939
M. Wt: 138.17 g/mol
InChI Key: NQSQLNVGDHZRMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine” is a chemical compound with the CAS Number: 1423025-46-0 . It has a molecular weight of 138.17 . The IUPAC name for this compound is 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-ylamine .


Synthesis Analysis

A new and straightforward route to synthesize pyrazolo[3,4-b]pyridine scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been reported . This method provided the desired products with moderate to good yields .


Molecular Structure Analysis

The InChI code for “1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine” is 1S/C6H10N4/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H2,(H4,7,8,9,10) .


Chemical Reactions Analysis

The catalytic activity of the AC-SO3H was investigated for the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolopyridine-5-carboxylate .

It has a storage temperature of 4 degrees Celsius .

Scientific Research Applications

Biomedical Applications

  • Field : Biomedical Research
  • Application Summary : 1H-Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that have been described in more than 5500 references, including 2400 patents . They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine .
  • Methods of Application : The synthetic methods used for their synthesis start from both a preformed pyrazole or pyridine . The review covers the analysis of the diversity of the substituents present at positions N1, C3, C4, C5, and C6 .
  • Results : More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described . The analysis has established that the 1H-isomers (substituted or unsubstituted at N1) predominate in a ratio of 3.6 to 1 .

Synthesis

  • Field : Chemical Synthesis
  • Application Summary : This review covers and summarizes comprehensive data reported within the period from 2017 to 2021 on the synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives .
  • Methods of Application : Methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system .
  • Results : The advantages and drawbacks of each method are considered .

Future Directions

The synthesis of “1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine” and its derivatives is a topic of ongoing research, with recent studies focusing on the development of new synthetic methods . These compounds have potential applications in the pharmaceutical industry due to their bioactive properties .

properties

IUPAC Name

4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridin-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N4/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H2,(H4,7,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NQSQLNVGDHZRMU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(NN=C2NC1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

138.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine
Reactant of Route 2
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine
Reactant of Route 3
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine
Reactant of Route 4
Reactant of Route 4
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine
Reactant of Route 5
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine
Reactant of Route 6
1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.